N-(2-methoxyethyl)-2-((5-(4-methoxyphenyl)-2-(p-tolyl)-1H-imidazol-4-yl)thio)acetamide

• IUPAC Name: N-(2-methoxyethyl)-2-[[5-(4-methoxyphenyl)-2-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H25N3O3S/c1-15-4-6-17(7-5-15)21-24-20(16-8-10-18(28-3)11-9-16)22(25-21)29-14-19(26)23-12-13-27-2/h4-11H,12-14H2,1-3H3,(H,23,26)(H,24,25)
• InChI Key: NXERFSZJCLEOCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(N2)C3=CC=C(C=C3)OC)SCC(=O)NCCOC
• Molecular Formula: C22H25N3O3S
• Molecular Weight: 411.5 g/mol
• CAS No.: 901240-49-1

Description

N-(2-methoxyethyl)-2-((5-(4-methoxyphenyl)-2-(p-tolyl)-1H-imidazol-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H25N3O3S and its molecular weight is 411.52. The purity is usually 95%.
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Scientific Research Applications

Applications in Imaging and Diagnostic Research

The compound and its derivatives show promise in diagnostic research, particularly in the development of tracers for PET imaging. For instance, carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives, related to the compound , have been synthesized and demonstrated potential as PET tracers for imaging of nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1) (Gao, Wang, & Zheng, 2016). These findings indicate a potential application of similar compounds in the field of diagnostic imaging, contributing to the early detection and management of various health conditions.

Applications in Antimicrobial Research

The structural analogs of the compound have demonstrated significant antibacterial activity, highlighting their potential as antibacterial agents. For instance, derivatives synthesized from 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide showed significant antibacterial activity (Ramalingam, Ramesh, & Sreenivasulu, 2019). Similarly, other derivatives based on the imidazole and thiazole scaffold exhibited potent antibacterial properties (Gullapelli, Thupurani, & Brahmeshwari, 2014). These studies underscore the relevance of the compound and its derivatives in the development of new antibacterial agents, addressing the growing concern of antibiotic resistance.

Applications in Anticancer Research

Several studies have highlighted the anticancer potential of derivatives of this compound. Synthesized thiazole derivatives exhibited notable anticancer activity against human lung adenocarcinoma cells (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019). In another study, benzothiazole derivatives bearing different heterocyclic rings were screened for antitumor activity against a variety of human tumor cell lines, with some compounds showing considerable anticancer activity (Yurttaş, Tay, & Demirayak, 2015). These findings point towards the compound's potential use in the development of new anticancer agents.